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Stability and Storage Conditions

Get Quote

Proper storage is essential for preserving the integrity of Cyclo(L-Pro-L-Val) for research. The core

recommendations are centered on controlling temperature, moisture, and atmospheric conditions.

e Recommended Conditions: The supplier recommends sealed storage, away from moisture and
light, under nitrogen [1]. For long-term stability, store the powder at -80°C for 2 years or -20°C for
1 year [1]. Once dissolved in DMSO, the solution should be stored at -80°C for 6 months or -20°C

for 1 month [1].

¢ Stability Risks from Research Context: A 2023 study on almond contamination detected Cyclo(L-
Pro-L-Val) as a mycotoxin after almonds were stored for 9 months at 25°C with 70% relative
humidity (RH) [2]. This indicates that warm, humid environments can promote the production of this
compound by fungi, conversely suggesting that these conditions should be avoided for storing the
pure, isolated compound to prevent degradation or contamination [2].

Troubleshooting Guide

Solution

Issue Potential Cause
Unexpected low Compound degradation due to
potency improper storage or repeated

freeze-thaw cycles.

Verify storage temperature is at -20°C or
-80°C; aliquot solution to avoid repeated
freeze-thawing [1].
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Issue Potential Cause Solution
Precipitation in Solubility challenges or cold Warm the vial at 37°C and shake in an
solution temperature storage. ultrasonic bath; ensure fresh DMSO is
used [3].
Contamination Exposure to moisture or airborne Prepare stock solutions on the day of use;
microbes during handling. use sterilized vials and equipment [1] [3].

Frequently Asked Questions (FAQSs)

Q1: What is the shelf life of Cyclo(L-Pro-L-Val) under recommended conditions?

e A: When stored properly as a powder under nitrogen at -80°C, the shelf life is approximately 2 years.
At -20°C, it is 1 year [1].

Q2: How should I prepare a stock solution of Cyclo(L-Pro-L-Val) to ensure stability?

e A: The compound is soluble in DMSO. Here is a standard protocol [1]:

[e]

(o]

[e]

Bring the vial to room temperature before opening to prevent moisture condensation.

Weigh the desired amount of powder.

Add the appropriate volume of DMSO to achieve the required concentration (e.g., 100 mg/mL
equals 509.55 mM).

Briefly sonicate the mixture if needed to dissolve completely.

Aliquot into single-use vials to avoid repeated freeze-thaw cycles.

Store aliquots at -20°C or -80°C.

Q3: The search results mention this compound is a "mycotoxin" in almonds. Does this make it unsafe

to handle?

e A: While one study identified it as a fungal metabolite in contaminated food [2], other research
highlights its investigated anti-inflammatory and antimicrobial properties [1] [4]. As with any
research chemical, you should treat it with caution. Refer to its Safety Data Sheet (SDS) and follow

your institution's safety protocols for handling laboratory chemicals.

Experimental Workflow for Stability Assessment
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The following diagram outlines a general workflow for testing compound stability, based on methodologies

inferred from the search results [1] [2]:
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Store under
Different Conditions
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Compare Purity &
Potency

Establish Shelf Life

Click to download full resolution via product page

Signaling Pathway Impact

Research indicates that Cyclo(L-Pro-L-Val) can inhibit the NF-kB pathway, which is central to

inflammatory responses [1] [5]. The diagram below summarizes its reported mechanistic effects in

macrophages [1] [5] [4]:
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Key Recommendations Summary

¢ Adhere to Supplier Guidelines: Follow the recommended storage conditions of -20°C or -80°C
under nitrogen for the powder [1].

¢ Manage Solutions Carefully: Use fresh, anhydrous DMSO, aliquot stock solutions, and avoid
repeated freeze-thaw cycles [1] [3].

e Control the Environment: Avoid warm, humid storage conditions (e.g., 25°C with 60-70% RH) that
have been linked to the stability of this molecule in other contexts [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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